Cas no 88681-28-1 (2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-(4-nitrophenyl)-
• CAS No: 88681-28-1
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• CID: 624804
• PubChem ID: 71319504
• Update Time: 2025-04-19

2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-(methylphenylamino)phenyl]-3-(4-nitrophenyl)-
• 1-[4-(N-methylanilino)phenyl]-3-(4-nitrophenyl)prop-2-en-1-one
• DTXSID20749525
• 88681-28-1
• 1-{4-[Methyl(phenyl)amino]phenyl}-3-(4-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C22H18N2O3/c1-23(19-5-3-2-4-6-19)20-14-10-18(11-15-20)22(25)16-9-17-7-12-21(13-8-17)24(26)27/h2-16H,1H3
• InChI Key： YKNRCKOQVHTWSQ-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 358.13174244g/mol
• Monoisotopic Mass: 358.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 66.1Ų